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Compound of Interest

Compound Name: 4-Octylbenzoic acid

Cat. No.: B1265468 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Octylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 4-
Octylbenzoic acid. It is intended for informational purposes for a technical audience and is not

a substitute for a formal risk assessment or the guidance of a qualified safety professional.

Always consult the most current Safety Data Sheet (SDS) from your supplier before handling

this chemical.

Chemical Identification
4-Octylbenzoic acid is an aromatic carboxylic acid with an octyl group attached at the para

position of the benzoic acid ring.[1] This structure, featuring a long hydrophobic alkyl chain and

a hydrophilic carboxylic acid group, makes it a subject of interest in materials science and

organic synthesis.[1]
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Identifier Value

Chemical Name 4-Octylbenzoic acid

Synonyms 4-n-Octylbenzoic acid, p-Octylbenzoic acid[1]

CAS Number 3575-31-3[2][3]

EC Number 222-692-5[2]

Molecular Formula C₁₅H₂₂O₂[2][3][4]

Molecular Weight 234.33 g/mol [4]

Hazard Identification and GHS Classification
4-Octylbenzoic acid is classified as hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[5] The GHS classification is based on its potential to cause

acute oral toxicity, serious eye irritation, and respiratory irritation.[2][6]

GHS Classification Summary

Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[2][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[7]

Label Elements

Signal Word: Warning[6][7]

Hazard Pictograms:

GHS07 (Exclamation Mark)
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Precautionary Statements:

Prevention: P261 (Avoid breathing dust), P264 (Wash hands and skin thoroughly after

handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear

protective gloves/eye protection/face protection).[2][8]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[5][9]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5][9]

Hazard Identification Process

GHS Classification

Hazard Communication

Chemical Properties
(e.g., Acidity, Reactivity)

Hazard Classification
- Acute Tox. 4 (Oral)

- Eye Irrit. 2
- STOT SE 3 (Resp.)

- Skin Irrit. 2

Toxicological Data
(LD50, Irritation Studies)

Physical Data
(e.g., Solid, Dust Potential)

Pictogram: GHS07
(Exclamation Mark)

Signal Word:
'Warning'

Hazard Statements:
H302, H319, H335, H315

Precautionary Statements:
P261, P280, P301+P312, etc.

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard classification of 4-Octylbenzoic acid.

First-Aid Measures
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Prompt and appropriate first-aid measures are crucial in case of exposure. Medical personnel

should be made aware of the material involved and take precautions to protect themselves.[2]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Get medical attention.[2][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[2][5]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[5] If not breathing, give artificial respiration.[2] Call a POISON CENTER or doctor

if you feel unwell.[5]

Ingestion: Clean mouth with water and rinse. Call a POISON CENTER or doctor if you feel

unwell.[2][5]

Route of Exposure

Immediate Actions

Exposure to
4-Octylbenzoic Acid

Eye Contact Skin Contact Inhalation Inestion

Rinse with water for 15+ min.
Remove contact lenses.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
Keep at rest. Give artificial
respiration if not breathing.

Ingestion

Rinse mouth with water.

Seek Medical Attention

if feeling unwell if feeling unwell
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Caption: First-aid workflow for different routes of exposure.

Fire-Fighting and Accidental Release Measures
4.1 Fire-Fighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[5][10]

Specific Hazards: The substance is combustible.[7] When heated to decomposition, it may

emit acrid smoke and irritating fumes.[4][11] Hazardous combustion products include carbon

monoxide (CO) and carbon dioxide (CO₂).[5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[2][5]

4.2 Accidental Release Measures

Personal Precautions: Ensure adequate ventilation.[5] Use personal protective equipment as

required. Avoid breathing dust and prevent contact with skin and eyes.[5][8]

Environmental Precautions: Do not let the chemical enter the environment or drains.[5]

Methods for Containment and Cleanup: Use dry cleanup procedures to avoid dust formation.

[12] Sweep up and shovel the material into suitable, labeled containers for disposal.[3][5]

Handling, Storage, and Exposure Controls
5.1 Handling

Handle in accordance with good industrial hygiene and safety practices.[5] Avoid contact with

skin and eyes and do not breathe dust.[5] Wash hands thoroughly after handling.[5] Ensure

eyewash stations and safety showers are close to the workstation.[5][6]

5.2 Storage
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10] Store away from

incompatible materials such as strong oxidizing agents.[5][10]

5.3 Exposure Controls and Personal Protection

Engineering Controls: Use only outdoors or in a well-ventilated area.[5] Local exhaust

ventilation may be necessary to control dust.[13]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles (conforming to

EN166 or OSHA 29 CFR 1910.133).[2][5][6]

Hand Protection: Wear appropriate protective gloves.[2][6][10]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[2][6][10]

Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)

dust mask may be used.[13] Under normal use conditions, respiratory protection is not

typically required.[2][6]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-Octylbenzoic
acid.
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Property Value Source(s)

Physical State Solid, white needles or powder [4][7][11]

Odor No information available [6]

Melting Point 97-98 °C [4][11]

Boiling Point 361.43 °C (estimate) [4][14]

Water Solubility Insoluble [4][5][11]

Other Solubilities

Soluble in methanol, hot

hexane, hot ethanol, 2-

propanol, and toluene

[4][11][14]

Density 1.002 g/cm³ (estimate) [4][14]

pKa 4.36 ± 0.10 (Predicted) [4][14]

Stability and Reactivity
Reactivity: No specific reactivity hazards are known.

Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under fire conditions, forms carbon monoxide (CO) and

carbon dioxide (CO₂).[5]

Toxicological Information
The toxicological properties of 4-Octylbenzoic acid have not been fully investigated.[2][5] The

available data is limited.

Acute Toxicity Data
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Route Species Test Value Source(s)

Intravenous Mouse LD₅₀ 56 mg/kg [4][14]

Oral - Category 4
Harmful if

swallowed
[2]

Experimental Protocols

Detailed experimental protocols for the cited toxicological studies are not available in the

reviewed sources. The LD₅₀ value is referenced from the RTECS database (entry DH5945000),

which is a compendium of toxicity data.[4] A typical intravenous LD₅₀ study involves

administering graded doses of the substance directly into the bloodstream of an animal model

(in this case, mice) to determine the dose that is lethal to 50% of the test population. However,

specifics such as the vehicle, concentration, and observation period for this particular study are

not provided.

Summary of Health Effects

Skin Corrosion/Irritation: Causes skin irritation.[7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][7]

Respiratory/Skin Sensitization: No data available.[2]

Germ Cell Mutagenicity: No data available.[2]

Carcinogenicity: No data available to indicate it is a carcinogen.[2][5]

Reproductive Toxicity: No data available.[2]

Specific Target Organ Toxicity (STOT) - Single Exposure: May cause respiratory system

irritation.[2]

Specific Target Organ Toxicity (STOT) - Repeated Exposure: No data available.[2]

Aspiration Hazard: Not applicable.[2]
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Ecological and Disposal Information
9.1 Ecological Information

Ecotoxicity: Do not empty into drains.[5] The environmental impact has not been fully

investigated.

Persistence and Degradability: The substance is insoluble in water, suggesting it is not likely

to be mobile in the environment.[5]

Bioaccumulation: No information available.[5]

9.2 Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[5] Disposal should be in accordance with all applicable federal, state, and local

environmental regulations.[10] It may be possible to dissolve the material in a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[10]

Transport and Regulatory Information
DOT / TDG / IATA / IMDG/IMO: Not regulated.[5]

TSCA: This substance is listed on the TSCA inventory.[4]

EINECS: Listed under number 222-692-5.[2][6]

California Proposition 65: This product does not contain any Proposition 65 chemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 3575-31-3: 4-Octylbenzoic acid | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/O0461_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/O0461_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ProductChemicalPropertiesCB6224428_EN.htm
https://www.fishersci.co.uk/store/msds?partNumber=11489682&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10777~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2011:56:25~~4-n-Octylbenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAA1077703&productDescription=4-N-OCTYLBENZOIC+ACID+99%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1265468?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/3575-31-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fishersci.co.uk [fishersci.co.uk]

3. scbt.com [scbt.com]

4. 4-N-OCTYLBENZOIC ACID CAS#: 3575-31-3 [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. assets.thermofisher.com [assets.thermofisher.com]

7. 4-(Octyloxy)benzoic acid | C15H22O3 | CID 17231 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. fishersci.com [fishersci.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. tcichemicals.com [tcichemicals.com]

11. 4-N-OCTYLBENZOIC ACID | 3575-31-3 [chemicalbook.com]

12. datasheets.scbt.com [datasheets.scbt.com]

13. chemicalbook.com [chemicalbook.com]

14. 4-Octylbenzoic acid [chembk.com]

To cite this document: BenchChem. [health and safety information for 4-Octylbenzoic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265468#health-and-safety-information-for-4-
octylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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